1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 1-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H20N2O5S2/c1-4-29-15-10-13(7-8-14(15)25)18-17(19(26)16-6-5-9-30-16)20(27)21(28)24(18)22-23-11(2)12(3)31-22/h5-10,18,25,27H,4H2,1-3H3
• InChI Key: KGQHLKDVSVYGMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C(=O)N2C3=NC(=C(S3)C)C)O)C(=O)C4=CC=CS4)O
• Molecular Formula: C22H20N2O5S2
• Molecular Weight: 456.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions that include dehydration, cycloaddition, and base-catalyzed cyclocondensation processes. For instance, the cycloaddition of pyrrolo[1,2-c]thiazoles involves acting as a thiocarbonyl ylide or azomethine ylide, depending on the electron characteristics of the dipolarophile (Sutcliffe et al., 2000).

Molecular Structure Analysis

Characterization techniques such as IR, NMR spectroscopy, and single crystal X-ray diffraction are pivotal in analyzing the molecular structures. These methods help in determining the conformation, arrangement of functional groups, and intermolecular interactions within the compound (Nagarajaiah & Begum, 2015).

Chemical Reactions and Properties

Related compounds exhibit a variety of chemical reactions based on their functional groups. The presence of thiazole and pyrrole rings, for instance, allows for reactions like cycloadditions, forming complex heterocyclic systems. The reactivity is often guided by the electron-donating or withdrawing nature of substituents, which affects the compound's interaction with reagents (Gein et al., 2015).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystal structure are crucial for understanding the compound's behavior in various environments. X-ray crystallography provides detailed insights into the molecular geometry and crystal packing, which are essential for predicting the stability and reactivity of the compound (Savithri et al., 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different types of chemical reagents, are determined by the functional groups present in the compound. Studies on related compounds have shown that the presence of ester, ether, and hydroxyl groups can significantly influence these properties, affecting their potential applications in synthesis and material science (Vovk et al., 2010).